Cas no 634196-86-4 ((S)-2-((S)-3-(4-(Benzyloxy)phenyl)-2-oxopyrrolidin-1-yl)-4-methylpentanoic acid)

(S)-2-((S)-3-(4-(Benzyloxy)phenyl)-2-oxopyrrolidin-1-yl)-4-methylpentanoic acid is a chiral pyrrolidinone derivative with potential applications in pharmaceutical research and organic synthesis. Its stereochemically defined structure, featuring both (S)-configured centers, makes it a valuable intermediate for the development of enantioselective compounds. The presence of a benzyloxy group enhances its utility in protecting group strategies, while the 2-oxopyrrolidin-1-yl moiety contributes to its reactivity in peptide and heterocycle synthesis. The compound’s well-defined stereochemistry and functional group diversity support its use in medicinal chemistry, particularly in the design of enzyme inhibitors or receptor modulators. Its high purity and stability further ensure reliable performance in synthetic applications.
(S)-2-((S)-3-(4-(Benzyloxy)phenyl)-2-oxopyrrolidin-1-yl)-4-methylpentanoic acid structure
634196-86-4 structure
Product Name:(S)-2-((S)-3-(4-(Benzyloxy)phenyl)-2-oxopyrrolidin-1-yl)-4-methylpentanoic acid
CAS No:634196-86-4
MF:C23H27NO4
MW:381.46478676796
CID:1035126
PubChem ID:71301769
Update Time:2025-06-12

(S)-2-((S)-3-(4-(Benzyloxy)phenyl)-2-oxopyrrolidin-1-yl)-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • (S)-2-((S)-3-(4-(Benzyloxy)phenyl)-2-oxopyrrolidin-1-yl)-4-methylpentanoic acid
    • (2S)-4-methyl-2-[(3S)-2-oxo-3-(4-phenylmethoxyphenyl)pyrrolidin-1-yl]pentanoic acid
    • (2S)-2-[(3S)-3-[4-(BENZYLOXY)PHENYL]-2-OXOPYRROLIDIN-1-YL]-4-METHYLPENTANOIC ACID
    • (S)-2-((S)-3-(4-(benzyloxy)phenyl)-2-oxopyrrolidin-1-yl)-4-methylpentanoicacid
    • DTXSID50744447
    • 634196-86-4
    • (2S)-2-{(3S)-3-[4-(Benzyloxy)phenyl]-2-oxopyrrolidin-1-yl}-4-methylpentanoic acid
    • W15608
    • Inchi: 1S/C23H27NO4/c1-16(2)14-21(23(26)27)24-13-12-20(22(24)25)18-8-10-19(11-9-18)28-15-17-6-4-3-5-7-17/h3-11,16,20-21H,12-15H2,1-2H3,(H,26,27)/t20-,21-/m0/s1
    • InChI Key: CPTFTBBZWMBOCQ-SFTDATJTSA-N
    • SMILES: O=C1[C@H](C2C=CC(=CC=2)OCC2C=CC=CC=2)CCN1[C@H](C(=O)O)CC(C)C

Computed Properties

  • Exact Mass: 381.19400834g/mol
  • Monoisotopic Mass: 381.19400834g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 521
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 66.8Ų

(S)-2-((S)-3-(4-(Benzyloxy)phenyl)-2-oxopyrrolidin-1-yl)-4-methylpentanoic acid Pricemore >>

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Additional information on (S)-2-((S)-3-(4-(Benzyloxy)phenyl)-2-oxopyrrolidin-1-yl)-4-methylpentanoic acid

Recent Advances in the Study of (S)-2-((S)-3-(4-(Benzyloxy)phenyl)-2-oxopyrrolidin-1-yl)-4-methylpentanoic acid (CAS: 634196-86-4)

The compound (S)-2-((S)-3-(4-(Benzyloxy)phenyl)-2-oxopyrrolidin-1-yl)-4-methylpentanoic acid (CAS: 634196-86-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidinone scaffold and benzyloxy-substituted phenyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound for drug development.

One of the key areas of research has been the optimization of the synthetic route for (S)-2-((S)-3-(4-(Benzyloxy)phenyl)-2-oxopyrrolidin-1-yl)-4-methylpentanoic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel asymmetric synthesis approach that significantly improved the yield and enantiomeric purity of the compound. This advancement is critical for scaling up production and ensuring consistent quality for further pharmacological evaluations.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that (S)-2-((S)-3-(4-(Benzyloxy)phenyl)-2-oxopyrrolidin-1-yl)-4-methylpentanoic acid exhibits potent inhibitory effects on specific inflammatory pathways. For instance, research conducted at the University of Cambridge (2024) revealed that the compound selectively targets the NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines. This finding suggests its potential application in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, computational modeling and molecular docking studies have provided insights into the binding interactions of (S)-2-((S)-3-(4-(Benzyloxy)phenyl)-2-oxopyrrolidin-1-yl)-4-methylpentanoic acid with its biological targets. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) highlighted the compound's high affinity for the active site of the IKKβ kinase, a key regulator of the NF-κB pathway. These findings support the hypothesis that the compound's anti-inflammatory effects are mediated through direct inhibition of IKKβ.

Despite these promising results, challenges remain in the development of (S)-2-((S)-3-(4-(Benzyloxy)phenyl)-2-oxopyrrolidin-1-yl)-4-methylpentanoic acid as a therapeutic agent. Pharmacokinetic studies have indicated that the compound has moderate oral bioavailability and a relatively short half-life in vivo. Current research efforts are focused on structural modifications to improve these properties while maintaining its potent biological activity.

In conclusion, (S)-2-((S)-3-(4-(Benzyloxy)phenyl)-2-oxopyrrolidin-1-yl)-4-methylpentanoic acid (CAS: 634196-86-4) represents a promising candidate for further drug development, particularly in the field of anti-inflammatory therapeutics. Ongoing research aims to address its pharmacokinetic limitations and explore its potential in other therapeutic areas. The compound's unique chemical structure and mechanism of action make it a valuable subject for future studies in chemical biology and medicinal chemistry.

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